Cas no 187344-92-9 (Bis(3,5-dimethylphenyl)phosphineoxide)

• Product Name: Bis(3,5-dimethylphenyl)phosphineoxide
• CAS No: 187344-92-9
• MF: C₁₆H₁₈OP
• MW: 257.287285327911
• MDL: MFCD08458884
• CID: 115015
• PubChem ID: 253660898
• Update Time: 2025-04-18

Bis(3,5-dimethylphenyl)phosphineoxide Chemical and Physical Properties

Names and Identifiers

• Bis(3,5-dimethylphenyl)phosphine oxide
• (XYL)2P(O)H
• 1-[(3,5-diMethylphenyl)phosphoryl]-3,5-diMethylbenzene
• bis(3,5-dimethylphenyl)-oxophosphanium
• Phosphine oxide,bis(3,5-dimethylphenyl)-
• Bis(3,5-diMethylphenyl)phosphi
• Bis(3,5-dimethylphenyl)phosphineoxide

• MDL： MFCD08458884
• Inchi： 1S/C16H18OP/c1-11-5-12(2)8-15(7-11)18(17)16-9-13(3)6-14(4)10-16/h5-10H,1-4H3/q+1
• InChI Key： LMXRTXPFJNGAAX-UHFFFAOYSA-N
• SMILES： [P+](C1C=C(C)C=C(C)C=1)(C1C=C(C)C=C(C)C=1)=O

Computed Properties

• Exact Mass: 258.11700
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 2

Experimental Properties

• Melting Point: 82-84℃
• PSA: 40.54000
• LogP: 3.43070

Bis(3,5-dimethylphenyl)phosphineoxide Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H301,H315,H319,H335
• Warning Statement： P261,P301
  P310,P305
  P351
  P338,P302
  P352,P405,P501A
• Hazard Category Code： 20/21/22
• Safety Instruction： 26-36/37/39
• Hazardous Material Identification：